7-methyl-1H,2H,3H-pyrazolo[1,5-a]imidazole

• Molecular Formula: C6H9N3
• Molecular Weight: 123.16 g/mol
• IUPAC Name: 7-methyl-2,3-dihydro-1H-imidazo[1,2-b]pyrazole
• InChI: InChI=1S/C6H9N3/c1-5-4-8-9-3-2-7-6(5)9/h4,7H,2-3H2,1H3
• InChI Key: PAFNLJSBZLAFCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2NCCN2N=C1

Description

7-methyl-1H,2H,3H-pyrazolo[1,5-a]imidazole is a useful research compound. Its molecular formula is C6H9N3 and its molecular weight is 123.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 2,3-dihydro-7-ethoxycarbonyl-1H-imidazo[1,2-b]pyrazole (5 g) in xylene (27 ml) was added dropwise 3.4M solution (27 ml) of sodium bis(2-methoxyethoxy)aluminum hydride in toluene under ice-cooling. The mixture was stirred at room temperature and then stirred at 140° C. for 3.5 hours. The reaction mixture was cooled at 5° C. and poured into a mixture of ice-water (100 ml) and tetrahydrofuran (100 ml). The insoluble material was filtered off and the filtrate was separated. The aqueous layer was extracted with tetrahydrofuran. The organic layer and extract were combined and dried over magnesium sulfate. The solvent was evaporated to give 2,3-dihydro-7-methyl-1H-imidazo[1,2-b]pyrazole (2.04 g).